Cas no 891-87-2 (2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole)
891-87-2 structure
Product Name:2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole
CAS No:891-87-2
MF:C6F10N2O
MW:306.061036109924
CID:1938356
PubChem ID:246793
Update Time:2025-04-21
2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole
- CTK5G2614
- NCIOpen2_007823
- NSC60317
- 2,5-bis-pentafluoroethyl-[1,3,4]oxadiazole
- 2,5-Bis-perfluoraethyl-1,3,4-oxadiazol
- AC1L6IUZ
- AG-H-61091
- 2,5-bis(perfluoroethyl)-1,3,4-oxadiazole
- 2,5-Bis-(perfluoraethyl)-1,3,4-oxadiazol
- 2,5-Bis-pentafluoraethyl-1,3,4-oxadiazol
- DTXSID00237536
- 1,3,4-OXADIAZOLE, 2,5-BIS(1,1,2,2,2-PENTAFLUOROETHYL)-
- VQOIQMXVVLTDAI-UHFFFAOYSA-N
- SCHEMBL2161188
- NSC-60317
- NSC 60317
- 891-87-2
- MS4ZE6X3RS
- DTXCID50160027
- MFCD29066680
- UNII-MS4ZE6X3RS
- 2,5-Bis(pentafluoroethyl)-1,3,4-oxadiazole
-
- Inchi: 1S/C6F10N2O/c7-3(8,5(11,12)13)1-17-18-2(19-1)4(9,10)6(14,15)16
- InChI Key: VQOIQMXVVLTDAI-UHFFFAOYSA-N
- SMILES: FC(C(F)(F)F)(C1=NN=C(C(C(F)(F)F)(F)F)O1)F
Computed Properties
- Exact Mass: 305.985
- Monoisotopic Mass: 305.985
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 13
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 38.9Ų
Experimental Properties
- Density: 1.694
- Boiling Point: 108°C at 760 mmHg
- Flash Point: 19.1°C
- Refractive Index: 1.307
2,5-bis(1,1,2,2,2-pentafluoroethyl)-1,3,4-oxadiazole Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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